Cas no 5709-65-9 (1-(4-methoxyphenyl)-1H-imidazole-2-carbaldehyde)

1-(4-methoxyphenyl)-1H-imidazole-2-carbaldehyde structure
5709-65-9 structure
Product Name:1-(4-methoxyphenyl)-1H-imidazole-2-carbaldehyde
CAS No:5709-65-9
MF:C11H10N2O2
MW:202.209302425385
MDL:MFCD09864234
CID:346512
PubChem ID:28063250
Update Time:2025-10-28

1-(4-methoxyphenyl)-1H-imidazole-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 1-(4-methoxyphenyl)-1H-Imidazole-2-carboxaldehyde
    • LogP
    • 1-(4-METHOXYPHENYL)-1H-IMIDAZOLE-2-CARBALDEHYDE
    • 1-(4-methoxyphenyl)imidazole-2-carbaldehyde
    • 1H-Imidazole-2-carboxaldehyde, 1-(4-methoxyphenyl)-
    • MLXXXBDXGQSUSK-UHFFFAOYSA-N
    • BS-38347
    • AKOS006340590
    • SCHEMBL15875280
    • DTXSID30650799
    • 5709-65-9
    • CS-0363559
    • MFCD09864234
    • 1-(4-methoxyphenyl)-1H-imidazole-2-carbaldehyde
    • MDL: MFCD09864234
    • Inchi: 1S/C11H10N2O2/c1-15-10-4-2-9(3-5-10)13-7-6-12-11(13)8-14/h2-8H,1H3
    • InChI Key: MLXXXBDXGQSUSK-UHFFFAOYSA-N
    • SMILES: O(C)C1C=CC(=CC=1)N1C=CN=C1C=O

Computed Properties

  • Exact Mass: 202.0743
  • Monoisotopic Mass: 202.074227566g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 215
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 44.1Ų

Experimental Properties

  • Color/Form: NA
  • Density: 1.2±0.1 g/cm3
  • Boiling Point: 392.9±44.0 °C at 760 mmHg
  • Flash Point: 148.4±28.4 °C
  • PSA: 44.12

1-(4-methoxyphenyl)-1H-imidazole-2-carbaldehyde Security Information

1-(4-methoxyphenyl)-1H-imidazole-2-carbaldehyde Pricemore >>

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abcr
AB214287-250 mg
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